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Compound of Interest

Compound Name: Eupalinolide |

Cat. No.: B10817428

FOR IMMEDIATE RELEASE

A Comprehensive Overview of the Chemical Structure, Properties, and Biological Activities of
Eupalinolide I for Drug Discovery and Development

This technical guide provides an in-depth analysis of Eupalinolide I, a sesquiterpene lactone
with significant potential in pharmaceutical research. The document consolidates available data
on its chemical structure, physicochemical properties, and biological activities, with a focus on
its anti-cancer and anti-inflammatory mechanisms. Detailed experimental protocols and a
proposed signaling pathway are also presented to facilitate further investigation by
researchers, scientists, and drug development professionals.

Chemical Structure and Properties

Eupalinolide I is a natural compound isolated from the plant Eupatorium lindleyanum. Its
chemical structure is characterized by a germacrane-type sesquiterpene lactone core.

Table 1: Chemical and Physical Properties of Eupalinolide |
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Property Value Source
Chemical Formula C24H3009 N/A
Molecular Weight 462.49 g/mol N/A
Appearance White powder N/A
Melting Point 186-188 °C N/A

B Soluble in DMSO, methanol,
Solubility N/A
and ethyl acetate.
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Table 2: Spectroscopic Data of Eupalinolide I
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1H-NMR (CDCls, 400 MHz) & (ppm) 13C-NMR (CDClIs, 100 MHz) & (ppm)
6.25 (1H, d, J = 3.2 Hz, H-13a) 170.5 (C-12)
5.53 (1H, d, J = 3.2 Hz, H-13b) 169.8 (C-1')
5.38 (1H, t, J = 8.0 Hz, H-6) 166.4 (C-4")
5.10 (1H, d, J = 9.6 Hz, H-5) 149.8 (C-4)
4.95 (1H, t, J = 9.6 Hz, H-8) 140.2 (C-11)
4.55 (2H, s, H-14) 135.2 (C-10)
4.18 (2H, d, J = 7.2 Hz, H-5') 125.0 (C-13)
2.10 (3H, s, OAc) 124.8 (C-5)
1.85 (3H, s, H-4") 82.5 (C-8)
1.70 (3H, s, H-15) 78.6 (C-6)
68.9 (C-14)

61.5 (C-5")

20.9 (OAc)

16.2 (C-15)

14.2 (C-4)

Biological Activity and Mechanism of Action

Eupalinolide | has demonstrated notable anti-cancer and anti-inflammatory properties. Its
biological activity is attributed to its unique chemical structure, particularly the a,3-unsaturated
y-lactone moiety, which can react with nucleophilic groups in biological macromolecules.

Anti-Cancer Activity

Research has indicated that Eupalinolide | exhibits cytotoxic effects against various cancer
cell lines, with a particular focus on breast cancer. A study by Tian et al. investigated a fraction
designated F1012-2, which comprises Eupalinolide I, J, and K. This study revealed that
F1012-2 inhibits the proliferation of triple-negative breast cancer (TNBC) cells by inducing
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apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key
signaling pathways, including the inhibition of Akt and the activation of the p38 MAPK pathway.
[1][2][3][4] While this study was conducted on a mixture of compounds, it provides strong
evidence for the potential anti-cancer mechanism of Eupalinolide I.

Based on these findings, a proposed signaling pathway for the anti-cancer action of
Eupalinolide I is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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